2-Phenylbenzaldehyde

• IUPAC Name: 2-phenylbenzaldehyde
• InChI: InChI=1S/C13H10O/c14-10-12-8-4-5-9-13(12)11-6-2-1-3-7-11/h1-10H
• InChI Key: LCRCBXLHWTVPEQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2C=O
• Molecular Formula: C13H10O
• DSSTOX Substance ID: DTXSID80923309
• Molecular Weight: 182.22 g/mol
• CAS No.: 1203-68-5, 55171-99-8

Description

2-Phenylbenzaldehyde, also known as (1,1’-Biphenyl)-2-carboxaldehyde, is an organic compound with the molecular formula C13H10O. It is a derivative of benzaldehyde, where a phenyl group is attached to the second carbon of the benzaldehyde ring. This compound is known for its aromatic properties and is used in various chemical syntheses and industrial applications .

Scientific Research Applications

2-Phenylbenzaldehyde has numerous applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: It is used in the study of enzyme-catalyzed reactions and as a probe for investigating biological pathways.

Medicine: The compound is explored for its potential therapeutic properties, including anticancer and antimicrobial activities.

Industry: It is utilized in the production of fragrances, dyes, and polymers

Safety and Hazards

2-Phenylbenzaldehyde is classified as a warning hazard under the GHS classification. It may cause skin and eye irritation, and may be harmful if swallowed. It is recommended to avoid breathing in the dust and to use it only in well-ventilated areas.

Mechanism of Action

Target of Action

The primary targets of 2-Phenylbenzaldehyde are cellular macromolecules, particularly free amino groups of proteins . These proteins play a crucial role in various biological processes, including cell signaling, structural integrity, and enzymatic reactions.

Mode of Action

This compound interacts with its targets by chemically binding to them. Specifically, it forms Schiff’s bases with the free amino groups of proteins . This interaction can lead to changes in the protein structure and function, potentially altering cellular processes.

Biochemical Pathways

It has been identified as a metabolite in the degradation pathway of phenanthrene, a polycyclic aromatic hydrocarbon . The degradation pathway is initiated at the 1,2-, 3,4-carbon positions, while the 9,10-C pathway starts with non-enzymatic oxidation and is continued by the downstream phthalic pathway

Biochemical Analysis

Cellular Effects

It has been found that benzaldehydes, a group of compounds that includes 2-Phenylbenzaldehyde, can disrupt cellular antioxidation . This suggests that this compound may have similar effects on cellular processes, including cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

It is known that benzaldehydes can exert their effects at the molecular level through binding interactions with biomolecules and changes in gene expression

Temporal Effects in Laboratory Settings

It is known that benzaldehydes, including this compound, have a boiling point of 332.4±21.0 °C at 760 mmHg

Dosage Effects in Animal Models

It has been found that the lethal dose (LD50) in mice is greater than 1500 mg/kg . This suggests that this compound may have toxic or adverse effects at high doses.

Metabolic Pathways

It has been found that benzaldehydes can be involved in the degradation of phenanthrene, a polycyclic aromatic hydrocarbon . This suggests that this compound may be involved in similar metabolic pathways.

Subcellular Localization

It is known that benzaldehydes can disrupt cellular antioxidation , suggesting that this compound may localize to areas of the cell involved in this process.

Preparation Methods

Synthetic Routes and Reaction Conditions: 2-Phenylbenzaldehyde can be synthesized through several methods. One common approach involves the Friedel-Crafts acylation of biphenyl with formyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. Another method includes the oxidation of 2-phenylbenzyl alcohol using oxidizing agents like chromium trioxide or potassium permanganate .

Industrial Production Methods: In industrial settings, this compound is often produced through the catalytic dehydrogenation of 2-phenylbenzyl alcohol. This process involves passing the alcohol over a dehydrogenation catalyst at elevated temperatures, resulting in the formation of the aldehyde along with hydrogen gas as a byproduct .

Chemical Reactions Analysis

Types of Reactions: 2-Phenylbenzaldehyde undergoes various chemical reactions, including:

Oxidation: It can be oxidized to 2-phenylbenzoic acid using strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to 2-phenylbenzyl alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: It can participate in electrophilic aromatic substitution reactions, where the aldehyde group can be replaced by other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Various electrophiles in the presence of catalysts like aluminum chloride.

Major Products Formed:

Oxidation: 2-Phenylbenzoic acid.

Reduction: 2-Phenylbenzyl alcohol.

Substitution: Various substituted biphenyl derivatives.

Comparison with Similar Compounds

Benzaldehyde: The parent compound, with a single phenyl group attached to the aldehyde carbon.

4-Phenylbenzaldehyde: A structural isomer with the phenyl group attached to the fourth carbon of the benzaldehyde ring.

2-Phenylbenzoic acid: The oxidized form of 2-Phenylbenzaldehyde.

Uniqueness: this compound is unique due to its specific structural configuration, which imparts distinct chemical reactivity and biological activity compared to its isomers and derivatives. Its ability to undergo various chemical transformations makes it a versatile intermediate in organic synthesis .

Synthesis routes and methods

Procedure details

2-Bromobenzaldehyde (315 μL, 2.70 mmol), phenylboronic acid (395 mg, 3.24 mmol), Pd(PPh3)4 (31 mg, 0.027 mmol) and Na2CO3 (430 mg, 4.05 mmol) were dissolved in N,N-dimethylformamide (20 mL) in a reaction vessel and refluxed at 160° C. for 6 hours. After the reaction was completed, the reaction mixture was diluted with EtOAc and saturated NaHCO3 solution was added. The organic layer obtained by extracting the aqueous layer with EtOAc was dried with anhydrous MgSO4 and then filtered. The filtrate was concentrated under reduced pressure and the concentrate was purified by column chromatography (hexane:diethyl ether=8:1) to obtain 369 mg of the target compound (2.03 mmol, 75.0%).